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Compound of Interest

Compound Name: Gallium-67

Cat. No.: B084094

A comprehensive technical guide on the physical properties of Gallium-67, including its half-life
and decay scheme, designed for researchers, scientists, and drug development professionals.

Introduction

Gallium-67 (°’Ga) is a cyclotron-produced radionuclide that plays a significant role in nuclear
medicine, particularly for tumor and inflammation imaging.[1] Its utility stems from its favorable
physical and chemical properties, which allow for its incorporation into various
radiopharmaceuticals. This guide provides an in-depth overview of the core physical
characteristics of ¢’Ga, its decay scheme, and the experimental methodologies used to
determine these properties.

Core Physical Properties

The fundamental physical characteristics of Gallium-67 are summarized in the table below.
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Property Value Units
Atomic Number (2) 31

Mass Number (A) 67

Neutron Number (N) 36

Isotopic Mass 66.9282023 u
Half-Life (T1,2) 78.269 + 0.012 hours
3.2612 + 0.0005 days

Decay Mode Electron Capture (EC)

Daughter Nuclide Zinc-67 (7Zn) (Stable)

Specific Activity 2.21 x 1016 Ba/g

Radioactive Decay Scheme

Gallium-67 decays to the stable isotope Zinc-67 (¢7Zn) exclusively through electron capture.[2]
In this process, an inner atomic electron is captured by a proton in the nucleus, forming a
neutron and emitting a neutrino. This capture leaves the daughter nucleus in various excited
states, which then de-excite by emitting gamma rays and conversion electrons.

The decay of ®’Ga does not involve beta or alpha particle emission.[3] The subsequent de-
excitation of the 67Zn nucleus results in a spectrum of gamma emissions, the most prominent of
which are utilized for medical imaging.

Gamma and X-ray Emissions

The principal gamma and X-ray emissions from the decay of Gallium-67 are detailed in the
following table. For imaging purposes, multiple energy windows are often centered around the
93, 185, and 300 keV photopeaks.[3]
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Radiation Type Energy (keV) Emission Probability (%)
Gamma 93.31 39.2

Gamma 184.58 21.2

Gamma 300.22 16.8

Gamma 393.53 4.68

Gamma 208.95 2.40

X-ray (Ka) 8.6 ~49

X-ray (Kp) 9.5 ~5

Electron Emissions

The decay of Gallium-67 also results in the emission of conversion and Auger electrons. The
most significant of these are listed below.

Radiation Type Energy (keV) Emission Probability (%)
Auger Electron (KLL) 7.5 ~60

Conversion Electron 84 ~27

Conversion Electron 92 ~6

Auger Electron (LMM) 1.0 ~165

Gallium-67 Decay Scheme Diagram

The following diagram illustrates the decay scheme of Gallium-67 to stable Zinc-67, showing
the principal energy levels and gamma transitions.
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Gallium-67 Decay Scheme
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Caption: Gallium-67 decay scheme to stable Zinc-67.

Experimental Protocols
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The determination of the physical properties of Gallium-67 requires precise experimental
techniques. The following sections detail the methodologies for measuring its half-life and
characterizing its decay scheme.

Half-Life Measurement

The half-life of ®’Ga is determined by measuring its activity over a period of time and observing
the exponential decay.

Methodology:

e Sample Preparation: A sample of high-purity 8’Ga is prepared and its initial activity is
measured.

 Instrumentation: A calibrated ionization chamber or a high-purity germanium (HPGe) detector
is used to measure the activity.

« Data Acquisition: The activity of the ¢’Ga sample is measured at regular intervals over a
period of several half-lives (e.g., 2-3 weeks). Background radiation measurements are also
taken to subtract from the sample measurements.

o Data Analysis:

[¢]

The net count rate is plotted against time on a semi-logarithmic graph.

[e]

A linear fit is applied to the data points.

o

The decay constant (A) is determined from the slope of the line.
o The half-life (T1,2) is calculated using the formula: T1,2 =In(2) / A.

The following diagram illustrates the experimental workflow for half-life determination.
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Workflow for Half-Life Determination
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Caption: Experimental workflow for Gallium-67 half-life measurement.

Decay Scheme Characterization

The energies and emission probabilities of the gamma rays from ¢’Ga decay are determined
using gamma-ray spectroscopy. Coincidence counting techniques are employed for more
complex decay scheme analysis and standardization.
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4.2.1 Gamma-Ray Spectroscopy
Methodology:

 Instrumentation: A high-resolution HPGe detector is used to distinguish the various gamma-
ray energies. The detector is coupled with a multichannel analyzer (MCA) to generate a
gamma-ray spectrum.

e Energy and Efficiency Calibration: The spectrometer is calibrated using standard radioactive
sources with well-known gamma-ray energies and intensities (e.g., 133Ba, 1>2Eu).

o Data Acquisition: The ’Ga sample is placed at a known distance from the detector, and the
gamma-ray spectrum is acquired for a sufficient time to obtain good statistics.

e Data Analysis:

o The photopeaks in the spectrum are identified, and their energies are determined based
on the energy calibration.

o The net area under each photopeak is calculated.

o The emission probability of each gamma ray is determined by correcting the peak area for
the detector efficiency at that energy and the acquisition time.

4.2.2 4nt3-y Coincidence Counting

For accurate activity measurements and to resolve complex decay schemes, the 41f3-y
coincidence counting method is utilized. This is particularly important for radionuclides like ¢’Ga
that decay via electron capture.

Methodology:

 Instrumentation: The system consists of two detectors: a 41t proportional counter or liquid
scintillator sensitive to electrons () and a Nal(Tl) or HPGe detector for gamma rays (y).

 Principle: The technique relies on the simultaneous detection of radiations emitted in a decay
cascade. For 67Ga, this involves detecting the Auger/conversion electrons (in the 3 detector)
in coincidence with the subsequent gamma rays (in the y detector).
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» Data Acquisition: The count rates in the 3 channel (NB), the y channel (Ny), and the
coincidence channel (Nc) are recorded.

o Data Analysis: The absolute activity (A) of the source can be calculated using the formula A =
(NB * Ny) / Nc, after applying corrections for factors such as detector dead time, accidental
coincidences, and decay scheme complexities. The presence of a metastable state in one of
the decay pathways of ¢’Ga requires specific timing adjustments and corrections in the
coincidence electronics.

The following diagram outlines the logical relationship in a coincidence counting experiment.

Logic of a Coincidence Counting Experiment
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Caption: Logical flow in a 41t3-y coincidence counting setup.

Conclusion

A thorough understanding of the physical properties of Gallium-67, including its half-life and
decay scheme, is fundamental for its application in research and clinical settings. The data and
experimental methodologies presented in this guide provide a comprehensive technical
resource for scientists and professionals working with this important radionuclide. Accurate
characterization through rigorous experimental protocols ensures the safe and effective use of
67Ga in diagnostic imaging and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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